Cas no 2411276-61-2 (N-2-(8-chloro-2,3-dihydro-1,4-benzodioxin-6-yl)-2-hydroxyethylbut-2-ynamide)

• Product Name: N-2-(8-chloro-2,3-dihydro-1,4-benzodioxin-6-yl)-2-hydroxyethylbut-2-ynamide
• CAS No: 2411276-61-2
• MF: C₁₄H₁₄ClNO₄
• MW: 295.718263149261
• CID: 5453565
• PubChem ID: 146083710
• Update Time: 2025-06-15

N-2-(8-chloro-2,3-dihydro-1,4-benzodioxin-6-yl)-2-hydroxyethylbut-2-ynamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(8-Chloro-2,3-dihydro-1,4-benzodioxin-6-yl)-2-hydroxyethyl]-2-butynamide
• N-[2-(8-chloro-2,3-dihydro-1,4-benzodioxin-6-yl)-2-hydroxyethyl]but-2-ynamide
• EN300-26595359
• Z2013862640
• N-[2-(5-Chloro-2,3-dihydro-1,4-benzodioxin-7-yl)-2-hydroxyethyl]but-2-ynamide
• 2411276-61-2
• N-2-(8-chloro-2,3-dihydro-1,4-benzodioxin-6-yl)-2-hydroxyethylbut-2-ynamide

• Inchi： 1S/C14H14ClNO4/c1-2-3-13(18)16-8-11(17)9-6-10(15)14-12(7-9)19-4-5-20-14/h6-7,11,17H,4-5,8H2,1H3,(H,16,18)
• InChI Key： JMXSXQWTGXMDRG-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2=C1OCCO2)C(CNC(C#CC)=O)O

Computed Properties

• Exact Mass: 295.0611356g/mol
• Monoisotopic Mass: 295.0611356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• Density: 1.365±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.81±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on N-2-(8-chloro-2,3-dihydro-1,4-benzodioxin-6-yl)-2-hydroxyethylbut-2-ynamide

Comprehensive Overview of N-2-(8-chloro-2,3-dihydro-1,4-benzodioxin-6-yl)-2-hydroxyethylbut-2-ynamide (CAS No. 2411276-61-2)

The compound N-2-(8-chloro-2,3-dihydro-1,4-benzodioxin-6-yl)-2-hydroxyethylbut-2-ynamide (CAS No. 2411276-61-2) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structure, featuring a chlorobenzodioxin core and a hydroxyethylbutynamide side chain, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its structural similarity to other bioactive compounds.

In recent years, the demand for novel compounds like N-2-(8-chloro-2,3-dihydro-1,4-benzodioxin-6-yl)-2-hydroxyethylbut-2-ynamide has surged, driven by advancements in drug discovery and the need for targeted therapies. The compound's CAS No. 2411276-61-2 is frequently searched in academic databases and patent literature, reflecting its growing relevance. Its chloro-substituted benzodioxin moiety is particularly noteworthy, as it is often associated with enhanced binding affinity and metabolic stability in drug design.

One of the most discussed topics in the context of N-2-(8-chloro-2,3-dihydro-1,4-benzodioxin-6-yl)-2-hydroxyethylbut-2-ynamide is its potential role in addressing unmet medical needs. For instance, its structural features align with compounds investigated for neurological and inflammatory conditions. This has led to increased interest in its pharmacokinetic properties and mechanism of action, which are critical for optimizing its therapeutic potential.

The synthesis of CAS No. 2411276-61-2 involves multi-step organic reactions, with a focus on achieving high purity and yield. The hydroxyethylbutynamide group is particularly challenging to introduce, requiring precise control over reaction conditions. Researchers often explore green chemistry approaches to minimize environmental impact, a topic that resonates with current sustainability trends in the pharmaceutical industry.

Another area of interest is the compound's structure-activity relationship (SAR), which is pivotal for understanding how modifications to its core or side chains could enhance its bioactivity. Computational modeling and in vitro studies are commonly employed to elucidate these relationships, providing valuable insights for further development. The 8-chloro-2,3-dihydro-1,4-benzodioxin scaffold, in particular, has been linked to improved selectivity in target binding.

From a commercial perspective, N-2-(8-chloro-2,3-dihydro-1,4-benzodioxin-6-yl)-2-hydroxyethylbut-2-ynamide is often sourced for research purposes, with suppliers emphasizing its high purity and stability. The compound's CAS No. 2411276-61-2 is a key identifier in procurement databases, ensuring accurate sourcing for laboratories worldwide. Quality control measures, such as HPLC and NMR analysis, are routinely applied to verify its integrity.

In conclusion, N-2-(8-chloro-2,3-dihydro-1,4-benzodioxin-6-yl)-2-hydroxyethylbut-2-ynamide represents a fascinating area of study with broad implications for drug development. Its unique chemical structure and potential therapeutic applications make it a subject of ongoing research, aligning with contemporary interests in precision medicine and sustainable chemistry. As investigations continue, this compound is likely to remain a focal point in the scientific community.